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Property / Aspect Description / Value Experimental Context & Key Insights

| General Chemical Info | • Cation: 1-Butyl-3-methylimidazolium ([BMIM]+) • Anion:

Bis(trifluoromethylsulfonyl)imide ([TFSI]-) • CAS Number: 174899-83-3 [1] | A "hydrophobic" ionic liquid

[2]. Purity is critical; halide impurities can significantly alter chemical stability and ionic conductivity [1]. | |

Physical & Transport Properties | • Viscosity: Relatively high, but lower than many other ILs; exhibits

scale-dependence [3]. • Ionic Conductivity: "Fairly good" (~1–10 mS cm⁻¹) [4]. • Self-diffusion

Coefficient (Cation): PFG-NMR: ~2.7 × 10⁻⁷ cm²/s (microscopic scale) [3]. | Dynamics are complex. Self-

diffusion coefficient at the molecular scale can be an order of magnitude higher than at the microscopic

scale, impacting conductivity [3]. | | Molecular Structure & Dynamics | • Anion Conformation: Exists as

~70% cisoid and ~20% transoid conformers in the liquid state [2]. • Nano-structuration: Forms

fluctuating nanometric aggregates (~1.1 nm diameter) [3]. | Conformational freedom of [TFSI]- reduces

viscosity [4]. Nano-structuration leads to localized cation dynamics before long-range diffusion [3]. | | Key

Interactions | • Hydrogen Bonding: [TFSI]- is a weak hydrogen-bond acceptor [5]. • Interaction Sites: C2-

H on the imidazolium ring is primary cation site; O atoms of S=O on [TFSI]- are primary anion site [5]. | In

mixtures with other ILs (e.g., [BMIM][TfO]), [TFSI]- can disrupt cation-anion networks, weakening

hydrogen bonding [5]. |
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Researchers employ several advanced techniques to characterize [BMIM][TFSI]'s structure and dynamics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for studying both rotational and translational dynamics in ionic liquids [4].

Pulsed Field Gradient (PFG) NMR: Used to measure self-diffusion coefficients of ions. This

technique tracks the displacement of nuclear spins over time to determine translational motion [4] [3].
Fast Field Cycling (FFC) NMR Relaxometry: Used to investigate rotational dynamics and ion-ion

interactions across a wide range of magnetic field strengths. The measured longitudinal relaxation
rate ((R_1)) provides insight into molecular motions [4].

Theoretical Model for FFC Data: The total relaxation rate is often described as the sum of rotational
and translational contributions [4]: (R_1^{IL}(\omega) = R_{1}^{Rot}(\omega) + R_{1}^{Diff}(\omega))

Dielectric Spectroscopy

This technique measures the dielectric permittivity and conductivity of a material over a wide frequency

range.

Workflow: The diagram below outlines a typical experimental and data analysis workflow.
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Dielectric spectroscopy workflow for ionic liquid analysis [6].

Pharmaceutical Applications & Drug Delivery

[Bmim][TFSI] and similar ILs are investigated for enhancing drug delivery, moving beyond their traditional

role as green solvents.

Component in Self-Assembled Drug Delivery Systems: ILs can form self-assembled micelles
(ILs-SAMs) for transdermal delivery. These systems can improve skin permeation and serve as

carriers for various drugs [7].
Medium for Enzymatic Synthesis: [BMIM][TFSI] is an effective medium for enzymatic reactions,

such as sugar ester synthesis. It demonstrates excellent lipase stability, and mixtures with other ILs
can optimize both enzyme activity and stability [5].
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Active Pharmaceutical Ingredient (API) ILs: The "API-IL" strategy involves converting a drug into

an ionic liquid form to improve its properties. [BMIM][TFSI]' components can serve as counterions; for
example, the [TFSI]- anion can be paired with a cationic drug to enhance solubility, permeability, and

stability [8].

Critical Research Considerations

When working with [BMIM][TFSI] for research, pay close attention to:

Purity and Synthesis: Synthesis typically involves metathesis reactions followed by rigorous

purification. Halide impurities can significantly alter chemical stability, ionic conductivity, and overall
performance. Ensure suppliers provide high-purity material (>99%) [1].

Computational Studies: Molecular dynamics (MD) and quantum mechanics (QM) are widely used to
design novel ILs and study their interactions with biological membranes [9] [8]. These methods help

predict behavior and guide experimental work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Core Properties & Experimental Data of [BMIM][TFSI]]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b644962#bmim-tfsi-room-

temperature-ionic-liquid-rtil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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